Cas no 31637-00-0 (2-Decanol, 2-benzoate)

• Product Name: 2-Decanol, 2-benzoate
• CAS No: 31637-00-0
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 299896
• PubChem ID: 90471467
• Update Time: 2025-04-19

2-Decanol, 2-benzoate Chemical and Physical Properties

Names and Identifiers

• 2-Decanol, 2-benzoate
• 2-decanol, benzoate
• Decan-2-yl benzoate
• LogP
• 31637-00-0
• 2-Decanol,benzoate
• WPQGCBLKSNYZOU-UHFFFAOYSA-N
• Benzoic acid, dec-2-yl ester

• Inchi： 1S/C17H26O2/c1-3-4-5-6-7-9-12-15(2)19-17(18)16-13-10-8-11-14-16/h8,10-11,13-15H,3-7,9,12H2,1-2H3
• InChI Key： WPQGCBLKSNYZOU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C)CCCCCCCC

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 345.886°C at 760 mmHg
• Flash Point: 145.945°C
• Refractive Index: 1.489
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters